2-[butyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide

• IUPAC Name: 2-[butyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide
• InChI: InChI=1S/C14H20N2O3S/c1-2-3-10-16(12-14(15)17)20(18,19)11-9-13-7-5-4-6-8-13/h4-9,11H,2-3,10,12H2,1H3,(H2,15,17)/b11-9+
• InChI Key: NUQJEFFLZIXORG-PKNBQFBNSA-N
• Canonical SMILES: CCCCN(CC(=O)N)S(=O)(=O)C=CC1=CC=CC=C1
• Isomeric SMILES: CCCCN(CC(=O)N)S(=O)(=O)/C=C/C1=CC=CC=C1
• Molecular Formula: C14H20N2O3S
• Molecular Weight: 296.39 g/mol

Description

2-[butyl-[(E)-2-phenylethenyl]sulfonylamino]acetamide, also known as BPEA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BPEA is a sulfonylurea compound that has been synthesized using different methods, and its mechanism of action has been studied extensively.

Scientific Research Applications

Sulfonamides in Medicinal Chemistry

Sulfonamides, characterized by the presence of a sulfonyl group attached to an amine, have been extensively studied for their diverse pharmacological properties. Their versatility stems from the sulfonyl group's ability to engage in various interactions, making sulfonamides a core structure in many therapeutic agents.

For instance, research has highlighted the significant role of sulfonamides in developing drugs with analgesic, antipyretic, and anti-inflammatory activities. The metabolism of compounds like acetaminophen, a well-known analgesic, involves sulfation pathways that are crucial for its bioactivation and detoxification processes (Li-zi Zhao & G. Pickering, 2011).

Furthermore, sulfonamides have been explored for their potential in targeting carbonic anhydrase inhibitors, contributing to treatments for conditions like glaucoma and certain types of cancer. This underscores the structural motif's importance in designing selective drugs for various diseases (F. Carta, A. Scozzafava, & C. Supuran, 2012).

Environmental Impact and Removal Strategies

The environmental presence of sulfonamides, including acetaminophen, has been a growing concern, given their widespread use and persistence in water bodies. Studies have examined the toxicity of these compounds and their metabolites, highlighting the need for efficient removal technologies to mitigate their environmental impact. Advanced oxidation processes and membrane separation techniques have been among the strategies explored for their potential to remove sulfonamides from wastewater, thus reducing the risk of ecological and human health effects (Hoang Nhat Phong Vo et al., 2019).